(4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone (4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone Selective inhibitor of p38α and p38β2 that displays no activity at p38γ, p38δ, ERK1/2 and JNK1. Inhibits production of inflammatory cytokines including IL-8, TNF-α, IL-6, IL-1β and IL-10 (IC50 values are 4, 5, 17, 30 and 74 nM respectively). Displays anti-inflammatory activity in murine models of acute and chronic dermatitis.
Brand Name: Vulcanchem
CAS No.: 321351-00-2
VCID: VC0004586
InChI: InChI=1S/C20H16BrClN2O/c1-12-4-2-3-5-15(12)20(25)16-8-7-14(11-17(16)22)24-19-9-6-13(21)10-18(19)23/h2-11,24H,23H2,1H3
SMILES: CC1=CC=CC=C1C(=O)C2=C(C=C(C=C2)NC3=C(C=C(C=C3)Br)N)Cl
Molecular Formula: C20H16BrClN2O
Molecular Weight: 415.7 g/mol

(4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone

CAS No.: 321351-00-2

Inhibitors

VCID: VC0004586

Molecular Formula: C20H16BrClN2O

Molecular Weight: 415.7 g/mol

(4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone - 321351-00-2

CAS No. 321351-00-2
Product Name (4-((2-Amino-4-bromophenyl)amino)-2-chlorophenyl)(2-methylphenyl)methanone
Molecular Formula C20H16BrClN2O
Molecular Weight 415.7 g/mol
IUPAC Name [4-(2-amino-4-bromoanilino)-2-chlorophenyl]-(2-methylphenyl)methanone
Standard InChI InChI=1S/C20H16BrClN2O/c1-12-4-2-3-5-15(12)20(25)16-8-7-14(11-17(16)22)24-19-9-6-13(21)10-18(19)23/h2-11,24H,23H2,1H3
Standard InChIKey HDCLCHNAEZNGNV-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1C(=O)C2=C(C=C(C=C2)NC3=C(C=C(C=C3)Br)N)Cl
Canonical SMILES CC1=CC=CC=C1C(=O)C2=C(C=C(C=C2)NC3=C(C=C(C=C3)Br)N)Cl
Description Selective inhibitor of p38α and p38β2 that displays no activity at p38γ, p38δ, ERK1/2 and JNK1. Inhibits production of inflammatory cytokines including IL-8, TNF-α, IL-6, IL-1β and IL-10 (IC50 values are 4, 5, 17, 30 and 74 nM respectively). Displays anti-inflammatory activity in murine models of acute and chronic dermatitis.
Synonyms (2-Methylphenyl)-[4-[(2-amino-4-bromophenyl)amino]-2-chlorophenyl]methanone
PubChem Compound 9801969
Last Modified Nov 11 2021
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